4-(5-{[(4-chloro-2-methylphenyl)sulfonyl]amino}-1-methyl-1H-benzimidazol-2-yl)-N-methylbenzamide

• IUPAC Name: 6-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-(furan-2-ylmethyl)-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C23H15FN4O5S/c24-14-5-3-13(4-6-14)21-26-20(33-27-21)11-34-23-25-17-9-19-18(31-12-32-19)8-16(17)22(29)28(23)10-15-2-1-7-30-15/h1-9H,10-12H2
• InChI Key: BUNSWSREXGBFHQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C(=O)N(C(=N3)SCC4=NC(=NO4)C5=CC=C(C=C5)F)CC6=CC=CO6
• Molecular Formula: C23H15FN4O5S
• Molecular Weight: 478.5 g/mol
• CAS No.: 1116050-05-5

Description

4-(5-{[(4-chloro-2-methylphenyl)sulfonyl]amino}-1-methyl-1H-benzimidazol-2-yl)-N-methylbenzamide is a useful research compound. Its molecular formula is C23H15FN4O5S and its molecular weight is 478.45. The purity is usually 95%.
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Scientific Research Applications

Novel Polyimide Materials

Research into novel polyimides based on flexible diamines, including those with built-in sulfone, ether, and amide structures, showcases the development of thermally stable materials with potential applications in high-performance polymers. Such polymers exhibit significant thermal stability, making them suitable for use in advanced material applications where durability under high temperatures is essential (Mehdipour‐Ataei, Sarrafi, & Hatami, 2004).

Antimicrobial Activity

A series of novel sulfonamides containing 5-chloro-2-hydroxybenzaldehyde or 5-chloro-2-hydroxybenzoic acid scaffolds were synthesized and evaluated for their antimicrobial activity. These compounds demonstrated significant activity against various bacteria and Mycobacterium species, suggesting potential applications in the development of new antimicrobial agents (Krátký, Vinšová, & Volková et al., 2012).

Anticancer Agents

Compounds related to the one have been studied for their pro-apoptotic activities as anticancer agents. Specifically, derivatives of indapamide exhibited significant proapoptotic activity against melanoma cell lines, indicating potential therapeutic applications in cancer treatment. Such studies highlight the ongoing exploration of sulfonamide derivatives in the search for effective anticancer drugs (Yılmaz, Özbaş Turan, & Akbuğa et al., 2015).

Direct Methanol Fuel Cell Applications

Sulfonated polyimides bearing benzimidazole groups have been synthesized and evaluated for their suitability in direct methanol fuel cell applications. These materials exhibited high thermal stability, reasonable mechanical strength, and effective suppression of methanol crossover, demonstrating their potential in fuel cell technology. The interaction between sulfonic acid and benzimidazole groups within these polymers plays a crucial role in enhancing their performance by reducing water and methanol uptake (Chen, Hu, & Endo et al., 2010).